Cas no 1804826-44-5 (2-(Difluoromethyl)-5-hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine)

• Product Name: 2-(Difluoromethyl)-5-hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine
• CAS No: 1804826-44-5
• MF: C₈H₆F₅NO₃
• MW: 259.130159854889
• CID: 4815281
• Update Time: 2025-06-12

2-(Difluoromethyl)-5-hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F5NO3/c1-16-5-3(15)2-14-4(7(9)10)6(5)17-8(11,12)13/h2,7,15H,1H3
• InChI Key： AFOFISYBECZOBZ-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(=CN=1)O)OC)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 250
• XLogP3: 2.3
• Topological Polar Surface Area: 51.6

Additional information on 2-(Difluoromethyl)-5-hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine

Comprehensive Overview of 2-(Difluoromethyl)-5-hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine (CAS No. 1804826-44-5)

2-(Difluoromethyl)-5-hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine (CAS No. 1804826-44-5) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and trifluoromethoxy functional groups, exhibits remarkable chemical properties that make it a valuable intermediate in the synthesis of bioactive molecules. Its structural complexity and fluorine-rich backbone contribute to enhanced metabolic stability and bioavailability, aligning with modern drug discovery trends.

The growing demand for fluorinated compounds in medicinal chemistry has propelled interest in CAS 1804826-44-5. Researchers are particularly intrigued by its potential applications in designing kinase inhibitors and antimicrobial agents. The presence of the hydroxy and methoxy groups further expands its utility, enabling selective modifications for targeted therapeutic effects. Recent studies highlight its role in optimizing drug candidates for improved pharmacokinetic profiles, a hot topic in AI-driven drug discovery.

In agrochemicals, 2-(Difluoromethyl)-5-hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine is explored as a precursor for novel pesticides with reduced environmental persistence. The trifluoromethoxy moiety, known for its lipophilicity, enhances membrane permeability in target organisms. This aligns with the industry's shift toward sustainable crop protection solutions, a frequently searched topic among environmental scientists and farmers.

Synthetic routes to CAS 1804826-44-5 often involve multi-step fluorination protocols, with emphasis on yield optimization and purity control—key concerns in process chemistry forums. Analytical techniques like NMR and LC-MS are critical for characterizing this compound, as users frequently search for reliable spectroscopic data and synthetic protocols.

The compound's stability under physiological conditions makes it a candidate for prodrug development, another trending area in pharmaceutical searches. Its compatibility with click chemistry reactions further broadens its applicability in bioconjugation, addressing queries about modular synthesis in peer-reviewed discussions.

Regulatory compliance for 1804826-44-5 remains straightforward, as it falls outside restricted categories. This ensures unimpeded research access, a relief for academics and industrial labs alike. Safety data sheets emphasize standard handling protocols, matching general laboratory chemical guidelines.

Future prospects for this pyridine derivative include exploration in PET radiotracer design, leveraging fluorine-18 isotopes—a niche yet rapidly growing field. Online forums increasingly discuss such applications, reflecting cross-disciplinary interest from radiochemists and oncologists.

In summary, 2-(Difluoromethyl)-5-hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine represents a versatile scaffold bridging medicinal and agricultural chemistry. Its alignment with high-value fluorination trends and compatibility with green chemistry principles ensures sustained relevance in scientific literature and patent filings.